N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide

• IUPAC Name: N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide
• InChI: InChI=1S/C19H19FN2O2/c20-14-11-9-13(10-12-14)18(23)22-17-8-4-3-7-16(17)19(24)21-15-5-1-2-6-15/h3-4,7-12,15H,1-2,5-6H2,(H,21,24)(H,22,23)
• InChI Key: UTGQGULIQINBAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK). BTK is an important enzyme involved in the signaling pathways of B cells and is a target for the treatment of various diseases, including autoimmune disorders and cancers.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide involves the inhibition of BTK, which is an important enzyme in the B cell signaling pathway. BTK is involved in the activation of various downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are important for the survival and proliferation of B cells. Inhibition of BTK by N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide can lead to the apoptosis of B cells and can be beneficial in the treatment of B cell malignancies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide are mainly related to its inhibition of BTK. Studies have shown that N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide can lead to the apoptosis of B cells, which can be beneficial in the treatment of B cell malignancies. Additionally, N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide for lab experiments is its selectivity for BTK. This compound has been shown to have minimal off-target effects, which can be beneficial for studying the specific role of BTK in various diseases. However, one of the limitations of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide is its poor solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide. One of the major areas of research is in the development of new BTK inhibitors with improved selectivity and potency. Additionally, there is also interest in the use of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide in combination with other drugs for the treatment of various diseases. Finally, there is also interest in the use of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide in the development of new diagnostic tools for the detection of B cell malignancies.

Synthesis Methods

The synthesis of N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide involves several steps, including the reaction of 4-fluorobenzoic acid with cyclopentylamine to form N-cyclopentyl-4-fluorobenzamide. This intermediate is then reacted with 2-nitrobenzoyl chloride to form N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide.

Scientific Research Applications

N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide has been extensively studied for its potential applications in the treatment of various diseases. One of the major areas of research is in the treatment of B cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). Studies have shown that the inhibition of BTK by N-cyclopentyl-2-[(4-fluorobenzoyl)amino]benzamide can lead to the apoptosis of B cells, which can be beneficial in the treatment of these diseases.